Cas no 929000-84-0 (1-(4-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 1-(4-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 929000-84-0
• MF: C₁₂H₇BrN₂O
• MW: 275.100781679153
• MDL: MFCD09258784
• CID: 857089
• PubChem ID: 26967404
• Update Time: 2024-10-26

1-(4-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-(4-bromophenyl)-2-oxopyridine-3-carbonitrile
• 1-(4-Bromophenyl)-3-cyano-2(1H)-pyridinone
• 1-(4-Bromophenyl)-1,2-dihydro-2-oxo-3-pyridinecarbonitrile (ACI)
• DTXSID50650372
• MFCD09258784
• BS-29691
• 929000-84-0
• AKOS015835645
• 1-(4-Bromophenyl)-3-cyano-1,2-dihydro-2-oxopyridine
• CS-0211988

• MDL： MFCD09258784
• Inchi： 1S/C12H7BrN2O/c13-10-3-5-11(6-4-10)15-7-1-2-9(8-14)12(15)16/h1-7H
• InChI Key： ZSGIAEGBKSAEGM-UHFFFAOYSA-N
• SMILES： N#CC1C(=O)N(C2C=CC(Br)=CC=2)C=CC=1

Computed Properties

• Exact Mass: 273.97400
• Monoisotopic Mass: 273.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 45.79000
• LogP: 2.47168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles